4-(4-(5-oxothiophen-2(5H)-ylidene)hexan-3-yl)phenyl acetate

• Molecular Formula: C18H20O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [4-[(4Z)-4-(5-oxothiophen-2-ylidene)hexan-3-yl]phenyl] acetate
• InChI: InChI=1S/C18H20O3S/c1-4-15(16(5-2)17-10-11-18(20)22-17)13-6-8-14(9-7-13)21-12(3)19/h6-11,15H,4-5H2,1-3H3/b17-16-
• InChI Key: CYZIBHGLFHMMJY-MSUUIHNZSA-N
• Isomeric SMILES: CCC(C1=CC=C(C=C1)OC(=O)C)/C(=C\2/C=CC(=O)S2)/CC
• Canonical SMILES: CCC(C1=CC=C(C=C1)OC(=O)C)C(=C2C=CC(=O)S2)CC

Description

It is a small molecular drug with the formula C18H20O3S . This compound is known for its potential use in drug discovery and other scientific research areas.

Preparation Methods

The preparation of NSC-122427 involves several synthetic routes and reaction conditions. While specific details on the industrial production methods are limited, the synthesis typically involves the use of organic solvents and reagents under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield of the compound .

Chemical Reactions Analysis

NSC-122427 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

NSC-122427 has a wide range of scientific research applications. In chemistry, it is used as a reference compound for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is employed in cell-based assays to investigate its effects on cellular processes. In medicine, NSC-122427 is explored for its potential therapeutic properties, including its role as a discovery agent in drug development. Additionally, it has applications in the industry for the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of NSC-122427 involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is limited, it is known to exert its effects by modulating certain biochemical pathways. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

NSC-122427 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include NSC-283955 and NSC-292227, which share structural similarities and may have overlapping applications. NSC-122427 is distinct in its specific chemical structure and the unique properties it exhibits .